![molecular formula C20H17NO3 B3164865 Methyl 5-[3-(Benzyloxy)phenyl]nicotinate CAS No. 893740-30-2](/img/structure/B3164865.png)
Methyl 5-[3-(Benzyloxy)phenyl]nicotinate
Overview
Description
“Methyl 5-[3-(Benzyloxy)phenyl]nicotinate” is a chemical compound with the CAS Number: 893740-30-2 . It has a molecular weight of 319.36 and its IUPAC name is methyl 5-[3-(benzyloxy)phenyl]nicotinate .
Molecular Structure Analysis
The InChI code for “Methyl 5-[3-(Benzyloxy)phenyl]nicotinate” is 1S/C20H17NO3/c1-23-20(22)18-10-17(12-21-13-18)16-8-5-9-19(11-16)24-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3 . This indicates that the molecule is composed of 20 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms.Physical And Chemical Properties Analysis
“Methyl 5-[3-(Benzyloxy)phenyl]nicotinate” has a molecular weight of 319.36 . The InChI key for this compound is QZTLIFICMFOUDY-UHFFFAOYSA-N .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Methyl 5-[3-(Benzyloxy)phenyl]nicotinate:
Pharmaceutical Development
Methyl 5-[3-(Benzyloxy)phenyl]nicotinate is often explored in pharmaceutical research for its potential therapeutic properties. Its structure suggests it could be a candidate for developing new drugs targeting specific receptors or enzymes, particularly in the treatment of inflammatory diseases and certain types of cancer .
Chemical Synthesis
This compound is valuable in organic chemistry as a building block for synthesizing more complex molecules. Its nicotinate moiety can be modified to create derivatives with diverse chemical properties, making it useful for creating libraries of compounds for drug discovery .
Biological Studies
Researchers use Methyl 5-[3-(Benzyloxy)phenyl]nicotinate in biological assays to study its effects on cellular processes. It can help in understanding the mechanisms of action of nicotinic acid derivatives and their impact on cellular metabolism and signaling pathways.
Material Science
In material science, this compound can be used to develop new materials with specific properties. For instance, its incorporation into polymers or other materials can enhance their thermal stability, mechanical strength, or other desirable characteristics .
Cosmetic Industry
The cosmetic industry explores this compound for its potential benefits in skincare products. Its chemical structure suggests it could have antioxidant properties, making it a candidate for formulations aimed at protecting the skin from oxidative stress and aging.
Each of these applications highlights the versatility and importance of Methyl 5-[3-(Benzyloxy)phenyl]nicotinate in various fields of scientific research. If you have any specific questions or need further details on any of these applications, feel free to ask!
Source 1 Source 2 Source 3 Source 1 : Source 2 : Source 3 : Source 1 : Source 2
Mechanism of Action
Target of Action
Methyl 5-[3-(Benzyloxy)phenyl]nicotinate is a derivative of nicotinic acid, also known as niacin Given its structural similarity to niacin, it may interact with the same targets as niacin, which include g protein-coupled receptors involved in lipid metabolism .
Mode of Action
Methyl nicotinate, a related compound, is known to act as a peripheral vasodilator . It is thought to promote the release of prostaglandin D2, which is strictly locally-acting due to its short half-life .
Biochemical Pathways
Niacin is known to play a crucial role in various metabolic processes, including the synthesis of fatty acids and cholesterol .
Result of Action
Based on the known effects of methyl nicotinate, it may enhance local blood flow at the site of application through peripheral vasodilation .
properties
IUPAC Name |
methyl 5-(3-phenylmethoxyphenyl)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO3/c1-23-20(22)18-10-17(12-21-13-18)16-8-5-9-19(11-16)24-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZTLIFICMFOUDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=CC(=C1)C2=CC(=CC=C2)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-[3-(Benzyloxy)phenyl]nicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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